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Compound of Interest

Compound Name: 2-Cyclohepten-1-one

Cat. No.: B143340

This guide provides an overview of the fundamental physicochemical properties of 2-
Cyclohepten-1-one, a cyclic ketone that serves as a versatile intermediate in organic
synthesis. The information is tailored for researchers, scientists, and professionals engaged in
drug development and chemical research.

Physicochemical Data Summary

The key quantitative properties of 2-Cyclohepten-1-one are summarized in the table below for
ease of reference and comparison.
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Property Value Source
Molecular Formula C7H100 [L1121[31[4115]
Molecular Weight 110.15 g/mol [1]

Alternate Molecular Weight 110.16 g/mol [2]

Alternate Molecular Weight

110.156 g/mol

[3]

Alternate Molecular Weight

110.1537 g/mol

[4]

CAS Number 1121-66-0 [1][3][4]
Density 0.988 g/mL at 25 °C [6]
Boiling Point 183 °C [5][6]
Refractive Index n20/D 1.494 [31[6]

Flash Point

68 °C (154.4 °F) - closed cup

Molecular Structure and Information

The structural representation and key identifiers of 2-Cyclohepten-1-one are crucial for its

application in experimental and computational chemistry.

2-Cyclohepten-1-one

CAS: 1121-66-0 Formula: C7H100

Key ldentifiers

MW: 110.15 g/mol

Physical Properties

Density: 0.988 g/mL Boiling Point: 183 °C

Click to download full resolution via product page

Caption: Key identifiers and physical properties of 2-Cyclohepten-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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